Cas no 149950-35-6 (2'-Chloro-biphenyl-4-ol)

2'-Chloro-biphenyl-4-ol structure
2'-Chloro-biphenyl-4-ol structure
Product Name:2'-Chloro-biphenyl-4-ol
CAS No:149950-35-6
MF:C12H9ClO
MW:204.652262449265
MDL:MFCD06802294
CID:1321656
PubChem ID:11954119
Update Time:2025-04-20

2'-Chloro-biphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(2-chlorophenyl)phenol
    • 2'-Chlor-4-hydroxy-biphenyl
    • BB 0223351
    • [1,1'-Biphenyl]-4-ol, 2'-chloro-
    • C15202
    • 2'-chloro-biphenyl-4-ol
    • 2'-chloro-[1,1'-biphenyl]-4-ol
    • AKOS002678680
    • 2'-Chloro-4-biphenylol
    • 2'-chlorobiphenyl-4-ol
    • 4-(2-Chlor-phenyl)-phenol
    • 2'-chloro[1,1'-biphenyl]-4-ol
    • 2'-chloro-4-hydroxybiphenyl
    • 2'-Chlor-biphenyl-4-ol
    • AGN-PC-00IOBH
    • SureCN5380467
    • 2'-Chlor-4-hydroxy-biphenyl; BB 0223351; [1,1'-Biphenyl]-4-ol, 2'-chloro-; C15202; 2'-chloro-biphenyl-4-ol; 2'-chloro-[1,1'-biphenyl]-4-ol; AKOS002678680; 2'-Chloro-4-biphenylol; 2'-chlorobiphenyl-4-ol; 4-(2-Chlor-phenyl)-phenol; 2'-chloro[1,1'-biphenyl]-4-ol; 2'-chloro-4-hydroxybiphenyl; 2'-Chlor-biphenyl-4-ol; AGN-PC-00IOBH; SureCN5380467;
    • 149950-35-6
    • Q27148849
    • SCHEMBL5380467
    • MFCD06802294
    • ZFA95035
    • AB92560
    • DTXSID70474633
    • BS-31008
    • 1,1'-Biphenyl-4-ol, 2'-chloro
    • CHEBI:79717
    • DB-149349
    • G80523
    • 2'-Chloro-biphenyl-4-ol
    • MDL: MFCD06802294
    • Inchi: 1S/C12H9ClO/c13-12-4-2-1-3-11(12)9-5-7-10(14)8-6-9/h1-8,14H
    • InChI Key: WNVDNJPDZNUWLK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 204.0341926g/mol
  • Monoisotopic Mass: 204.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.2Ų

2'-Chloro-biphenyl-4-ol Pricemore >>

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